2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide

• Molecular Formula: C13H17ClN6O3
• Molecular Weight: 340.76 g/mol
• IUPAC Name: 2-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C13H17ClN6O3/c1-8-10(6-18(4)15-8)5-17(3)11(21)7-19-9(2)12(14)13(16-19)20(22)23/h6H,5,7H2,1-4H3
• InChI Key: UFNSRHPURVYJRJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC(=O)N(C)CC2=CN(N=C2C)C)[N+](=O)[O-])Cl

Description

2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide involves the inhibition of specific enzymes and signaling pathways involved in various cellular processes. It has been found to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of certain kinases involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, it has been found to induce apoptosis in cancer cells and inhibit the growth and proliferation of tumor cells. Furthermore, it has been shown to exhibit potent anti-microbial activity against various bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

The use of 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide in lab experiments offers several advantages. It exhibits potent activity at relatively low concentrations, making it a cost-effective option for researchers. Additionally, it has been shown to exhibit high selectivity towards specific enzymes and signaling pathways, reducing the risk of off-target effects. However, its use in lab experiments is limited by its potential toxicity and the need for specialized equipment and procedures.

Future Directions

There are several future directions for the research and development of 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide. One potential direction is the investigation of its potential use as a therapeutic agent in the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease. Additionally, its potential use as a diagnostic tool in cancer imaging warrants further investigation. Furthermore, the development of more potent and selective analogs of this compound may offer new opportunities for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide involves the reaction of 4-chloro-5-methyl-3-nitropyrazole with N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Scientific Research Applications

2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylacetamide has been extensively studied for its potential applications in various fields of research. It has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, it has been investigated for its potential use as a diagnostic tool in cancer imaging.